Cas no 1262014-68-5 (2-Amino-6-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Amino-6-(trifluoromethoxy)cinnamic acid
• CAS No: 1262014-68-5
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 4949076
• Update Time: 2025-05-21

2-Amino-6-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C10H8F3NO3/c11-10(12,13)17-8-3-1-2-7(14)6(8)4-5-9(15)16/h1-5H,14H2,(H,15,16)/b5-4+
• InChI Key： OREIUOIUCAZTNS-SNAWJCMRSA-N
• SMILES： FC(OC1C=CC=C(C=1/C=C/C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-6-(trifluoromethoxy)cinnamic acid

2-Amino-6-(trifluoromethoxy)cinnamic Acid: A Comprehensive Overview

2-Amino-6-(trifluoromethoxy)cinnamic acid (CAS No. 1262014-68-5) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cinnamic acid backbone, which serves as a versatile platform for various functional groups. The presence of the trifluoromethoxy group at the 6-position and the amino group at the 2-position introduces intriguing electronic and steric effects, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-amino-6-(trifluoromethoxy)cinnamic acid as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to act as a ligand in such systems has been explored in depth, with researchers focusing on its coordination behavior with transition metals like zinc, copper, and iron. These investigations have revealed that the trifluoromethoxy group enhances the stability of the resulting materials while maintaining their porosity, which is critical for applications in gas storage and catalysis.

In the realm of pharmacology, 2-amino-6-(trifluoromethoxy)cinnamic acid has shown promise as a lead compound for drug discovery. Its ability to modulate enzyme activity, particularly in kinase pathways, has been extensively studied. For instance, recent research has demonstrated that this compound can inhibit the activity of protein kinase A (PKA), a key player in cellular signaling processes. This finding has opened new avenues for its potential use in treating diseases such as cancer and inflammatory disorders.

The synthesis of 2-amino-6-(trifluoromethoxy)cinnamic acid has also been optimized in recent years, with researchers adopting greener and more sustainable methods. For example, microwave-assisted synthesis has been employed to enhance reaction efficiency while reducing energy consumption. Additionally, enzymatic catalysis has been explored as an alternative route, leveraging biocatalysts to achieve higher yields and better selectivity.

From an analytical standpoint, the characterization of 2-amino-6-(trifluoromethoxy)cinnamic acid has benefited from advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its reactivity and functionality.

In conclusion, 2-amino-6-(trifluoromethoxy)cinnamic acid (CAS No. 1262014-68-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing both fundamental understanding and practical innovations in chemistry and related fields.